Cas no 50662-95-8 (4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione)

• Product Name: 4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione
• CAS No: 50662-95-8
• MF: C₁₆H₆O₇
• MW: 310.214644908905
• MDL: MFCD22460472
• CID: 842041
• PubChem ID: 172088988
• Update Time: 2025-06-08

4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione
• a-ODPA
• 3,4'-Oxydiphthalic Anhydride
• 2,3,3',4'-Diphenyl ether tetracarboxylic acid dianhydride
• 4-[(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)oxy]-1,3-Isobenzofurandione
• ACN-S002340
• AGN-PC-001UMO
• AK101682
• ANW-62773
• CTK8B9613
• KB-236994
• 2,3,3',4'-Tetracarboxydiphenyl oxide dianhydride
• 3,4'-OxydiphthalicAnhydride
• 6991AB
• VZ27616
• SY038100
• AX8233221
• ST24042707
• O0384
• 3,4 inverted exclamation mark -Oxydiphthalic Anhydride
• 2,3,3,4-Diphenylether tetracarboxylic dianhydride
• 4-(1,3-dioxoisobenzofuran-5-yl)oxyisobenzofuran-1,3-dione
• 3,4'oxydiphthalic anhydride
• 3,4?-OXYDIPHTHALIC ANHYDRIDE
• AS-72795
• AC7785
• DTXSID50561838
• 50662-95-8
• A-ODPA)
• AKOS016003976
• MFCD22460472
• OPVHOFITDJSMOD-UHFFFAOYSA-N
• SCHEMBL263838
• 4-[(1,3-Dioxo-1,3-dihydro-2-benzofuran-5-yl)oxy]-2-benzofuran-1,3-dione
• DB-348980
• 2,3,3',4'-Tetracarboxydiphenyl oxide dianhydride (
• 4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]-2-benzofuran-1,3-dione
• 5-[(1,3-dioxo-1,3-dihydro-2-benzofuran-4-yl)oxy]-1,3-dihydro-2-benzofuran-1,3-dione

• MDL： MFCD22460472
• Inchi： 1S/C16H6O7/c17-13-8-5-4-7(6-10(8)15(19)22-13)21-11-3-1-2-9-12(11)16(20)23-14(9)18/h1-6H
• InChI Key： OPVHOFITDJSMOD-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C(=O)OC(C=2C=1)=O)C1C=CC=C2C(=O)OC(C=12)=O

Computed Properties

• Exact Mass: 310.01135253g/mol
• Monoisotopic Mass: 310.01135253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96
• XLogP3: 2.2

Experimental Properties

• Density: 1.665

4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H315-H318
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310
• Storage Condition：<0°C

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione

4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione: A Comprehensive Overview

The compound with CAS No. 50662-95-8, commonly referred to as 4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of isobenzofurans, which are known for their unique structural properties and versatile chemical reactivity. The dione functional group further enhances its chemical versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione in the field of drug discovery. Researchers have explored its potential as a bioactive compound, particularly in the development of novel therapeutic agents. The molecule's structure facilitates interactions with various biological targets, including enzymes and receptors, making it a promising candidate for pharmacological applications.

The synthesis of this compound involves a series of intricate organic reactions. One notable approach employs the use of diels-alder reactions to construct the isobenzofuran framework. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. Additionally, the incorporation of the dioxo group at specific positions has been shown to significantly influence the molecule's reactivity and stability.

From a structural perspective, 4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione exhibits a complex arrangement of aromatic rings and oxygen-containing functional groups. This configuration imparts unique electronic properties to the molecule, enabling it to participate in diverse chemical transformations. For instance, its ability to act as both an electron donor and acceptor makes it valuable in processes such as redox reactions and catalytic cycles.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Using advanced modeling techniques, scientists have been able to predict its behavior under various conditions. These studies have revealed that the molecule's stability is significantly influenced by its ability to form intramolecular hydrogen bonds. Such findings are crucial for optimizing its synthesis and application in real-world scenarios.

In terms of industrial applications, 4-((1,3-Dioxo-1,3-dihydroisobenzofuran-5-yl)oxy)isobenzofuran-1,3-dione has shown promise in the development of advanced materials. Its structural rigidity and resistance to thermal degradation make it an ideal candidate for use in high-performance polymers and composites. Furthermore, its optical properties have led to exploratory research in photonics and optoelectronics.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and potential toxicity to aquatic life. Preliminary results suggest that under controlled conditions, the molecule can undergo enzymatic degradation, reducing its environmental footprint. These findings are particularly relevant for industries seeking sustainable alternatives for their chemical processes.

In conclusion, 4-( ( 1 , 3 - D i o x o - 1 , 3 - d i h y d r o i s o b e n z o f u r a n - 5 - y l ) oxy ) i s o b e n z o f u r a n - 1 , 3 - d i o n e (CAS No. 50662–95–8) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new aspects of this compound's properties and behaviors